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Compound of Interest

Compound Name: 4-Nitro-2-picoline N-oxide

Cat. No.: B019186

A Technical Guide to the Physical Properties of
4-Nitro-2-picoline N-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 4-Nitro-
2-picoline N-oxide, a key intermediate in the synthesis of various pharmaceutical and
agrochemical compounds. This document outlines its melting point and solubility, details the
experimental protocols for these measurements, and presents a logical synthetic pathway.

Core Physical Properties

4-Nitro-2-picoline N-oxide is a stable, solid organic compound at room temperature. Its key
physical characteristics are summarized in the table below.
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Property Value Source
Molecular Formula CeHeN203 [1112][3]
Molecular Weight 154.12 g/mol [3]
Melting Point 155-159 °C [4]
Log10 of Water Solubility

-4.13 [3]
(mol/L)
Appearance Yellow to light orange solid [4]

Experimental Protocols

Precise and reproducible experimental methods are critical for the determination of physical
properties. The following sections detail the standard methodologies for measuring the melting
point and solubility of crystalline organic compounds like 4-Nitro-2-picoline N-oxide.

Melting Point Determination

The melting point of 4-Nitro-2-picoline N-oxide can be determined using the capillary method
with a calibrated melting point apparatus.

Methodology:

o Sample Preparation: A small amount of dry 4-Nitro-2-picoline N-oxide is finely ground into
a powder.

o Capillary Loading: A capillary tube, sealed at one end, is filled with the powdered sample to a
height of 2-3 mm. The sample is compacted by tapping the tube gently.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer or temperature sensor.

¢ Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as it approaches the expected melting point.
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o Melting Range: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid phase has transitioned to a liquid
is recorded as the completion of melting. The range between these two temperatures is

reported as the melting point.

Workflow for Melting Point Determination

Finely grind dry sample of 4-Nitro-2-picoline N-oxide

:

Pack the powdered sample into a capillary tube (2-3 mm height)

:

Place the capillary tube in a calibrated melting point apparatus

:

Heat the sample at a controlled rate (1-2 °C/min)

:

Observe and record the temperature at the start of melting (T1)

:

Observe and record the temperature at the completion of melting (T2)

:

Report the melting point as the range T1 - T2

Click to download full resolution via product page
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Caption: A generalized workflow for the experimental determination of the melting point of a
crystalline organic solid.

Solubility Determination

The solubility of 4-Nitro-2-picoline N-oxide in various solvents can be determined by the
equilibrium saturation method.

Methodology:

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,
chloroform) are chosen for the analysis.

e Saturation: An excess amount of solid 4-Nitro-2-picoline N-oxide is added to a known
volume of each solvent in a sealed container.

o Equilibration: The mixtures are agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached and the solvent is saturated with the solute.

e Separation: The undissolved solid is separated from the saturated solution by filtration or
centrifugation.

e Quantification: A known volume of the clear, saturated solution is carefully removed. The
solvent is then evaporated, and the mass of the remaining dissolved solid is determined.
Alternatively, a spectroscopic method calibrated with known concentrations can be used to
determine the concentration of the solute in the saturated solution.

o Calculation: The solubility is then expressed as mass of solute per volume of solvent (e.g.,
9/100 mL) or in molarity (mol/L).

Synthetic Pathway

4-Nitro-2-picoline N-oxide is typically synthesized in a two-step process starting from 2-
picoline. The first step involves the oxidation of the pyridine nitrogen to form the N-oxide,
followed by the nitration of the aromatic ring at the 4-position.

Synthetic Pathway of 4-Nitro-2-picoline N-oxide
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Step 1: N-Oxidation Step 2: Nitration
2-Picoline 2-Picoline N-oxide
&Oxidizing Agent (e.g., m-CPBA or H202/Acetic Acid) & Nitrating Mixture (HNO3/H2SO})
2-Picoline N-oxide 4-Nitro-2-picoline N-oxide

Click to download full resolution via product page

Caption: A logical two-step synthesis of 4-Nitro-2-picoline N-oxide from 2-picoline.

This guide provides foundational data and methodologies for researchers and professionals
working with 4-Nitro-2-picoline N-oxide. For further information, consulting peer-reviewed
chemical literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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